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Compound of Interest

4-Octylphenethyl
Compound Name:

methanesulfonate
CAS No.: 162358-06-7
Cat. No.: B122396

Get Quote

Introduction & Strategic Context

4-Octylphenethyl methanesulfonate serves as a lipophilic "anchor" in medicinal chemistry. Its
primary utility lies in its ability to introduce the 4-octylphenethyl motif via nucleophilic
substitution (

). The sulfonate group (mesylate) transforms the hydroxyl of the precursor alcohol into a potent
leaving group (

of conjugate acid

), enabling subsequent reactions with amines or carbon nucleophiles (e.g.,
acetamidomalonates) under mild conditions.

Chemical Identity[1][2][3][4][5][6]

¢ |[UPAC Name: 2-(4-octylphenyl)ethyl methanesulfonate[1]

« CAS Number: 162358-06-7[1][2]
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e Molecular Formula:

[2]

e Molecular Weight: 312.47 g/mol [1]

o Appearance: Typically an orange to off-white low-melting solid or viscous oil (dependent on
purity).

Retrosynthetic Analysis

The synthesis is a linear transformation of 4-octylphenethyl alcohol. While the alcohol can be
derived from Friedel-Crafts acylation of phenethyl acetate followed by reduction, this guide
focuses on the critical mesylation step.

Reaction Scheme:
(Where R = 4-octylphenyl)

Critical Process Parameters (Expertise & Logic)

To ensure high yield and purity, the following thermodynamic and kinetic factors must be
controlled:

o Temperature Control (

): The reaction between alcohols and methanesulfonyl chloride (MsCI) is highly exothermic.
Uncontrolled heat can lead to E2 elimination, converting the phenethyl alcohol into 4-
octylstyrene, a difficult-to-separate impurity.

o Base Selection: Triethylamine (

) or Diisopropylethylamine (DIPEA) are preferred over Pyridine for this substrate to facilitate
easier workup (amine salts are water-soluble). The base acts as a proton scavenger (HCI
sponge).

e Moisture Exclusion: MsCI hydrolyzes rapidly in water to form methanesulfonic acid (MSA).
Anhydrous conditions (

atmosphere, dry DCM) are mandatory to maintain stoichiometry.
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Experimental Protocol
Materials

e Precursor: 4-Octylphenethyl alcohol (1.0 eq) [Derived from FTY720 synthetic routes][3]

Reagent: Methanesulfonyl chloride (MsCl) (1.2 — 1.5 eq)

Base: Triethylamine (

) (1.5-2.0eq)

Solvent: Dichloromethane (DCM) (anhydrous, 10-15 volumes)

Quench: Sat.

(aq), Brine.

Step-by-Step Methodology
Phase 1: Reaction Setup

e Charge a flame-dried 3-neck round-bottom flask with 4-octylphenethyl alcohol and
anhydrous DCM.

o Cool the solution to 0°C using an ice/water bath. Ensure internal temperature monitoring.
e AddTriethylamine (

) slowly. The solution remains clear.

» Purge the system with Nitrogen (

) to ensure an inert environment.

Phase 2: Mesylation (The Critical Step)

o Add MsCI dropwise via a pressure-equalizing addition funnel or syringe pump over 30
minutes.

o Expert Note: Maintain internal temperature
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. Rapid addition causes localized heating and elimination side-reactions.

e Stir at 0°C for 1 hour, then allow the reaction to warm to Room Temperature (20-25°C).
e Monitor via TLC (Hexane:EtOAc 4:1). The alcohol (

) should disappear, replaced by the mesylate (

).

Phase 3: Workup & Isolation

¢ Quench the reaction by pouring the mixture into ice-cold saturated

solution. This neutralizes excess MsCl and HCI salts.

o Extract the aqueous layer with DCM (2x).

e Wash combined organics with:
o 1N HCI (cold, rapid wash to remove residual amine).
o Brine (to remove water).

e Dry over anhydrous

and filter.

o Concentrate under reduced pressure (

) to yield the crude methanesulfonate.

Phase 4: Purification

» Note: Mesylates can be unstable on silica gel (acidic hydrolysis).
o Preferred: Recrystallization from Hexanes/Ethyl Acetate if the product solidifies.
o Alternative: Rapid filtration through a short pad of silica gel neutralized with 1%

in Hexanes.
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Visualized Workflows

Reaction Mechanism & Pathway

This diagram illustrates the

-like attack and the critical elimination side-pathway to avoid.
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Caption: Reaction pathway showing the conversion of alcohol to mesylate and the thermal risk

of elimination to styrene.

Workup & Purification Flow

A logical decision tree for isolating the sensitive mesylate.
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Caption: Purification decision tree based on the physical state of the crude mesylate.
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Characterization & Data

Parameter

Specification | Expectation

Notes

1H NMR (CDCI3)

2.90-3.00 (s, 3H,

)

Diagnostic singlet for mesyl

group.

1H NMR (CDCI3)

4.30-4.45 (t, 2H,

)

Downfield shift from alcohol

precursor (~3.8 ppm).

1H NMR (CDCI3)

0.88 (t, 3H), 1.2-1.6 (m, alkyl)

Characteristic octyl chain

signals.

IR Spectroscopy

1350

, 1175

Strong sulfonate

stretches.

Stability

Store at 2-8°C

Hydrolysis risk; keep

desiccated.

Safety & Toxicology (Genotoxicity Alert)

Warning: Alkyl methanesulfonates (e.g., Methyl Methanesulfonate - MMS, Ethyl

Methanesulfonate - EMS) are potent alkylating agents and known genotoxins.

o While 4-octylphenethyl methanesulfonate is a larger, lipophilic molecule, it retains

alkylating potential.

o Methanol Avoidance: Do NOT use methanol during the quench or workup if unreacted MsCl

is present. Reaction of MsCIl with MeOH generates MMS (Methyl Methanesulfonate), a

highly toxic mutagen.

e Handling: Use double gloves, work in a fume hood, and treat all waste streams with aqueous

NaOH to hydrolyze residual sulfonates before disposal.
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e Preparation of Fingolimod Intermediates

o

Title: A Comprehensive Review on Synthetic Approach for Fingolimod.
Source: Indian Journal of Advances in Chemical Science.
Context: Describes the route: Alcohol Mesyl

o

o

o

URL:[A][S][2][6][3][7][8][O][1 O] [1 1][12][13]

e Analog Synthesis & Mesylate Displacement

[¢]

Title: Synthesis of selective inhibitors of sphingosine kinase 1.
Source: N
Context: Details the displacement of mesylate ion from 4-octylphenethyl methanesulfon

[¢]

[¢]

[¢]

URL:[Link]

e Chemical Properties & CAS Data

o Title: 4-Octylphenethyl methanesulfonate | 162358-06-7.[1][2]

o Source: ChemicalBook.
o Context: Physical properties (Orange Solid)

e General Mesylation Mechanisms

o

Title: Tosylates And Mesylates.[4]

[¢]

Source: Master Organic Chemistry.
Context: Fundamental mechanism of alcohol-to-mesylate conversion and leaving group
dynamics.

[¢]

o

Need Custom Synthesis?

URL:[Link]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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